Cas no 1256801-93-0 (4,6-Dichloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1256801-93-0
• MF: C₈H₃Cl₂F₃N₂
• MW: 255.024029970169
• MDL: MFCD18260535
• CID: 1088970
• PubChem ID: 71721071
• Update Time: 2025-06-15

4,6-Dichloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• DB-153093
• SCHEMBL20588419
• SY226924
• TXPTXMVVDABNAN-UHFFFAOYSA-N
• 1H-Pyrrolo[2,3-b]pyridine, 4,6-dichloro-3-(trifluoromethyl)-
• P16578
• AMY35748
• SB40916
• CS-0051100
• AKOS022173989
• MFCD18260535
• AS-53492
• 1256801-93-0
• DTXSID60856929

• MDL： MFCD18260535
• Inchi： 1S/C8H3Cl2F3N2/c9-4-1-5(10)15-7-6(4)3(2-14-7)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： TXPTXMVVDABNAN-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C2C=1C(C(F)(F)F)=CN2)Cl

Computed Properties

• Exact Mass: 253.9625380g/mol
• Monoisotopic Mass: 253.9625380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

Research Brief on 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS: 1256801-93-0)

4,6-Dichloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS: 1256801-93-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthetic pathways, biological activities, and applications in pharmaceutical development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting JAK (Janus kinase) and BTK (Bruton's tyrosine kinase) families. The trifluoromethyl and chloro substituents on the pyrrolopyridine core contribute to its unique electronic properties, enhancing binding affinity and selectivity toward these therapeutic targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in preclinical models of autoimmune disorders, underscoring its translational potential.

From a synthetic chemistry perspective, advances in the preparation of 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine have been achieved through palladium-catalyzed cross-coupling reactions and regioselective halogenation protocols. These methods improve yield and purity, addressing previous challenges in large-scale production. Computational studies have further elucidated its molecular interactions, aiding in the design of derivatives with optimized pharmacokinetic profiles.

In drug development pipelines, this compound has been incorporated into several investigational new drugs (INDs) for oncology and inflammatory diseases. For instance, a derivative linked to the CAS number 1256801-93-0 is currently under Phase I clinical trials as a JAK1/2 inhibitor, with preliminary data showing promising safety and efficacy. Industry reports suggest its broader applicability in targeted therapies, driven by its modular chemical structure.

Despite these advancements, challenges remain in overcoming off-target effects and metabolic instability associated with pyrrolopyridine-based compounds. Ongoing research aims to refine substituent patterns and explore prodrug strategies. Collaborative efforts between academia and biotech firms are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine represents a pivotal building block in modern medicinal chemistry. Its multifaceted utility and evolving synthetic methodologies position it as a cornerstone for next-generation therapeutics. Future directions include leveraging AI-driven design and high-throughput screening to expand its therapeutic repertoire.